Cas no 13754-78-4 (1,2-Benzoxathiin,3,4-dihydro-)

• Product Name: 1,2-Benzoxathiin,3,4-dihydro-
• CAS No: 13754-78-4
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 228076
• Update Time: 2024-01-26

1,2-Benzoxathiin,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzoxathiin,3,4-dihydro-
• 1,2-Benzoxathian(8CI)
• 1,2-Benzoxathiin, 3,4-dihydro-

• Inchi： 1S/C8H8OS/c1-2-4-8-7(3-1)5-6-10-9-8/h1-4H,5-6H2
• InChI Key： NTOIMCSZPGZTND-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CCS1

Computed Properties

• Exact Mass: 152.03
• Monoisotopic Mass: 152.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5A^2

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 247.3±43.0 °C(Predicted)